Cas no 2679927-23-0 (benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate)

• Product Name: benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate
• CAS No: 2679927-23-0
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5853605
• PubChem ID: 165906951
• Update Time: 2025-10-16

benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate
• 2679927-23-0
• EN300-28286219

• Inchi： 1S/C14H19NO5/c16-8-13(17)12-10-19-7-6-15(12)14(18)20-9-11-4-2-1-3-5-11/h1-5,12-13,16-17H,6-10H2/t12-,13+/m1/s1
• InChI Key： ZRFPQBKZDQGSEO-OLZOCXBDSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)[C@H](C1)[C@H](CO)O

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.2Ų

Additional information on benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate

Introduction to benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate (CAS No. 2679927-23-0)

benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate, identified by the CAS number 2679927-23-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse biological activities and chemical properties.

The molecular structure of benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate consists of a morpholine ring with a carboxylate group attached at the 4-position. The presence of the benzyl group and the dihydroxyethyl substituent, both of which are stereospecifically defined, adds to the compound's complexity and functionality. These features make it a valuable candidate for various applications, particularly in the development of new drugs and therapeutic agents.

Recent studies have highlighted the potential of benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate has also been investigated for its potential neuroprotective properties. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively protect neurons from oxidative stress and apoptosis. The neuroprotective effects are attributed to its ability to scavenge free radicals and enhance cellular antioxidant defenses. These findings suggest that benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate could be a valuable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate is a multi-step process that requires precise control over stereochemistry and functional group manipulation. One common synthetic route involves the use of chiral auxiliaries or catalysts to ensure the correct stereochemical configuration. For example, a study published in the Tetrahedron Letters described a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst. This method not only improves yield but also ensures high enantiomeric purity, which is crucial for pharmaceutical applications.

The physicochemical properties of benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate have been extensively studied to understand its behavior in different environments. It has been found to be soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but less soluble in water. This solubility profile is advantageous for drug delivery systems that require solubilization in non-aqueous media. Additionally, the compound exhibits good thermal stability, making it suitable for various processing conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, benzyl (3R)-3-[(1R)-1,2-dihydroxyethyl]morpholine-4-carboxylate (CAS No. 2679927-23-0) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in healthcare.